Cas no 951800-15-0 (3-Ethoxy-5-hydroxybenzaldehyde)

• Product Name: 3-Ethoxy-5-hydroxybenzaldehyde
• CAS No: 951800-15-0
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 844654
• PubChem ID: 22040226
• Update Time: 2025-10-28

3-Ethoxy-5-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-5-hydroxybenzaldehyde
• Ethoxy-5-hydroxybenzaldehyde
• Benzaldehyde, 3-ethoxy-5-hydroxy-
• AK127267
• FCH1605871
• AX8249058
• ST24042128
• FT-0689559
• BNB80015
• DS-5503
• AKOS016012816
• CS-0151476
• SCHEMBL1621388
• S11389
• 951800-15-0
• DTXSID20621913
• A859184
• DB-112577

• MDL： MFCD20485677
• Inchi： 1S/C9H10O3/c1-2-12-9-4-7(6-10)3-8(11)5-9/h3-6,11H,2H2,1H3
• InChI Key： ZPFSCROWMOQKNR-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=C(C=O)C=1)O

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 1.4

Experimental Properties

• Boiling Point: 316.9°C at 760 mmHg

3-Ethoxy-5-hydroxybenzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-Ethoxy-5-hydroxybenzaldehyde

Recent Advances in the Study of 3-Ethoxy-5-hydroxybenzaldehyde (CAS: 951800-15-0) in Chemical Biology and Pharmaceutical Research

3-Ethoxy-5-hydroxybenzaldehyde (CAS: 951800-15-0) is a chemically synthesized aromatic aldehyde that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical biology research. This compound, characterized by its ethoxy and hydroxyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of more complex bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation, oxidative stress, and microbial infections.

One of the most notable advancements in the study of 3-Ethoxy-5-hydroxybenzaldehyde is its application as a precursor in the synthesis of Schiff bases, which are known for their broad-spectrum biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antioxidant and anti-inflammatory properties, making them promising candidates for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders. The study highlighted the compound's ability to scavenge free radicals and modulate key inflammatory pathways, including the NF-κB signaling cascade.

In addition to its therapeutic potential, 3-Ethoxy-5-hydroxybenzaldehyde has also been investigated for its role in antimicrobial research. A recent European Journal of Medicinal Chemistry article reported that this compound, when incorporated into hybrid molecules, displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study emphasized the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes, thereby offering a novel mechanism of action against resistant pathogens.

From a chemical biology perspective, 3-Ethoxy-5-hydroxybenzaldehyde has been utilized as a building block in the design of fluorescent probes and molecular sensors. Researchers have leveraged its structural features to develop probes capable of detecting reactive oxygen species (ROS) and metal ions in biological systems. A 2024 study in Chemical Communications showcased a novel probe derived from this compound, which exhibited high selectivity for copper ions in live cells, providing a valuable tool for studying metal homeostasis in neurodegenerative diseases.

Despite these promising developments, challenges remain in the optimization of 3-Ethoxy-5-hydroxybenzaldehyde-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the growing body of research underscores the compound's versatility and potential as a cornerstone in the development of next-generation therapeutics and diagnostic tools.

In conclusion, 3-Ethoxy-5-hydroxybenzaldehyde (CAS: 951800-15-0) represents a multifaceted compound with significant implications for chemical biology and pharmaceutical research. Its diverse applications—from drug discovery to molecular sensing—highlight its importance as a research tool and therapeutic candidate. Future studies should focus on refining its derivatives for enhanced efficacy and safety, paving the way for translational applications in medicine.